Cas no 873213-34-4 (2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]-)

• Product Name: 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]-
• CAS No: 873213-34-4
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5983110
• PubChem ID: 16263834
• Update Time: 2025-07-16

2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]-
• 4-[2-(N-methyl-2-phenylethenesulfonamido)acetyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
• EN300-26613720
• Z67473504
• 873213-34-4

• Inchi： 1S/C20H21N3O5S/c1-22(29(26,27)12-11-15-7-3-2-4-8-15)14-19(24)23-13-18(20(21)25)28-17-10-6-5-9-16(17)23/h2-12,18H,13-14H2,1H3,(H2,21,25)
• InChI Key： CONBYKKQYXMMJO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(C(CN(C)S(C=CC2=CC=CC=C2)(=O)=O)=O)CC1C(N)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]-

Comprehensive Overview of 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]- (CAS No. 873213-34-4)

The compound 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]- (CAS No. 873213-34-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzoxazine core, combined with a sulfonyl and carboxamide functional groups, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and its interactions with biological targets.

In recent years, the demand for innovative small molecules like 873213-34-4 has surged, driven by advancements in drug discovery and personalized medicine. The compound's multi-functional architecture allows it to engage with diverse biological pathways, making it a subject of study in neurodegenerative diseases, inflammatory disorders, and cancer research. Its sulfonamide moiety, in particular, is a hotspot for investigations due to its prevalence in FDA-approved drugs.

From a synthetic chemistry perspective, 2H-1,4-Benzoxazine-2-carboxamide derivatives are often explored for their structure-activity relationships (SAR). The incorporation of the phenylethenyl group in 873213-34-4 introduces additional steric and electronic effects, which can influence binding affinity and selectivity. This has led to a growing body of literature on optimizing such compounds for enhanced bioavailability and target specificity.

The rise of AI-driven drug design has further amplified interest in 873213-34-4. Computational models are increasingly used to predict its pharmacokinetic properties and toxicity profiles, addressing common queries like "How does 2H-1,4-Benzoxazine-2-carboxamide interact with cytochrome P450 enzymes?" or "What are the synthetic routes for CAS 873213-34-4?" These topics are frequently searched in academic and industrial databases, reflecting the compound's relevance in modern research.

Another trending discussion revolves around the green chemistry aspects of producing 873213-34-4. Scientists are exploring eco-friendly catalysts and solvent-free conditions to synthesize such heterocyclic compounds, aligning with global sustainability goals. This aligns with popular searches like "sustainable synthesis of benzoxazine derivatives" or "environmental impact of sulfonamide-based drugs."

In summary, 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-4-[2-[methyl[(2-phenylethenyl)sulfonyl]amino]acetyl]- represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its CAS No. 873213-34-4 serves as a gateway to deeper explorations into its therapeutic potential and synthetic versatility, making it a compound to watch in the coming years.